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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558

An In-depth Technical Guide to Reactive Orange 16

Introduction

Reactive Orange 16 (RO16) is a monoazo reactive dye widely utilized in the textile industry for
dyeing cellulosic fibers such as cotton and viscose.[1] Its vibrant color, good water solubility,
and the formation of covalent bonds with fibers contribute to its popularity, resulting in excellent
wash fastness.[2] This technical guide provides a comprehensive overview of the molecular
characteristics, synthesis, and relevant experimental applications of Reactive Orange 16.

Molecular and Physicochemical Properties

There are slight variations in the reported molecular formula and weight of Reactive Orange
16, primarily due to its salt form. The disodium salt is the most commonly cited form.
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Property Value Source(s)
Molecular Formula C20H17N3Na2011S3 [11[3]

Molecular Weight 617.54 g/mol [1]

Alternative Formula C20H19N3Na0O11Ss Not widely cited
Alternative Molecular Weight 596.55 g/mol Not widely cited
Appearance Red powder

Color Index Name C.l. Reactive Orange 16

CAS Number 12225-83-1

Solubility in Water (20°C) 120 g/L

Maximum Absorption (Amax) 493 nm

Synthesis and Manufacturing

The synthesis of Reactive Orange 16 involves a two-step process: diazotization followed by a
coupling reaction.

Experimental Protocol for Synthesis

Materials:

e 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate

e Sodium nitrite

e Hydrochloric acid

e 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid
e Sodium carbonate

e Ice

Procedure:
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o Diazotization: An aqueous solution of 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate is
prepared and cooled to 0-5°C using an ice bath. A solution of sodium nitrite is slowly added,
followed by the dropwise addition of hydrochloric acid while maintaining the low temperature.
The reaction mixture is stirred for approximately one hour to ensure the complete formation
of the diazonium salt.

e Coupling Reaction: A solution of 6-Acetamido-4-hydroxynaphthalene-2-sulfonic acid is
prepared and its pH is adjusted to alkaline conditions using sodium carbonate. The
previously prepared diazonium salt solution is then slowly added to this alkaline solution,
again maintaining a low temperature. The coupling reaction proceeds to form the Reactive
Orange 16 dye.

« |solation: The synthesized dye is then precipitated from the solution, filtered, washed, and
dried.
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Synthesis workflow of Reactive Orange 16.
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Application in Textile Dyeing

Reactive Orange 16 is primarily used for dyeing cellulosic fibers. The dyeing process involves

the formation of a covalent bond between the vinyl sulfone group of the dye and the hydroxyl

groups of the cellulose fibers under alkaline conditions.

Experimental Protocol for Cotton Dyeing

Materials:

Cotton fabric

Reactive Orange 16

Sodium chloride (or Glauber's salt)

Sodium carbonate (soda ash)

Water

Procedure:

Dye Bath Preparation: A dye bath is prepared with the required amount of water, Reactive
Orange 16, and an electrolyte such as sodium chloride. The electrolyte helps in the
exhaustion of the dye onto the fabric.

Dyeing: The cotton fabric is immersed in the dye bath, and the temperature is gradually
raised. The dyeing is carried out for a specific duration to allow for the diffusion and
adsorption of the dye onto the fibers.

Fixation: An alkali, typically sodium carbonate, is added to the dye bath to raise the pH. This
initiates the chemical reaction between the dye and the fiber, leading to the formation of a
covalent bond and fixation of the color.

Washing: After dyeing, the fabric is thoroughly rinsed with cold and hot water to remove any
unfixed dye. A soaping treatment is often carried out to ensure the removal of all hydrolyzed
dye, which improves the wash fastness of the dyed fabric.
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General workflow for dyeing cotton with Reactive Orange 16.

Biodegradation Pathways

The environmental fate of Reactive Orange 16 is of significant interest due to the release of
dye effluents. Research has shown that various microorganisms can biodegrade this dye,

typically by breaking the azo bond (—-N=N-).
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Experimental Protocol for Biodegradation Study

Materials:

Reactive Orange 16 solution

Microbial culture (e.g., Bacillus stratosphericus)

Nutrient medium

Incubator shaker

UV-Vis spectrophotometer

GC-MS for metabolite analysis
Procedure:

e Inoculum Preparation: A pure culture of the selected microorganism is grown in a suitable
nutrient broth.

o Decolorization Assay: A known concentration of Reactive Orange 16 is added to the nutrient
medium, which is then inoculated with the microbial culture. The flasks are incubated under
controlled conditions (e.g., temperature, pH, and agitation).

e Analysis: Aliquots of the culture medium are withdrawn at regular intervals. The cells are
separated by centrifugation, and the supernatant is analyzed for color removal using a UV-
Vis spectrophotometer by measuring the absorbance at the dye's Amax.

o Metabolite Identification: The degradation products in the decolorized medium can be
extracted and identified using analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) to elucidate the biodegradation pathway.
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Simplified biodegradation pathway of Reactive Orange 16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10385902/
https://www.benchchem.com/product/b1207558#reactive-orange-16-molecular-weight-and-formula
https://www.benchchem.com/product/b1207558#reactive-orange-16-molecular-weight-and-formula
https://www.benchchem.com/product/b1207558#reactive-orange-16-molecular-weight-and-formula
https://www.benchchem.com/product/b1207558#reactive-orange-16-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1207558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

